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Abstract

This technical guide provides a summary of the known chemical properties of tert-butyl
allyl(prop-2-yn-1-yl)carbamate. Due to the limited availability of public-domain experimental
data, this document primarily presents computed properties and information from commercial
suppliers. Detailed experimental protocols for its synthesis and purification, comprehensive
spectroscopic data, and its role in biological pathways are not extensively documented in
readily accessible scientific literature. This guide serves as a foundational resource, compiling
the available information and identifying areas where further experimental characterization is
required.

Chemical Properties

tert-Butyl allyl(prop-2-yn-1-yl)carbamate is a carbamate derivative featuring both an allyl and
a propargyl group. These functional groups make it a potentially versatile building block in
organic synthesis, particularly in the construction of complex nitrogen-containing molecules.
The tert-butoxycarbonyl (Boc) protecting group offers stability under various conditions and can
be readily removed, facilitating subsequent synthetic transformations.

Physicochemical Data
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A summary of the available quantitative data for tert-butyl allyl(prop-2-yn-1-yl)carbamate is
presented in Table 1. It is important to note that a significant portion of this data is predicted
and has not been experimentally verified in published literature.

Property Value Source

Molecular Formula C11H17NO2 PubChem[1]

Molecular Weight 195.26 g/mol PubChem[1]

CAS Number 147528-20-9 PubChem[1]

Predicted Boiling Point 245.2 +29.0 °C MySkinRecipes
Predicted Density 0.977 £ 0.06 g/cm3 MySkinRecipes

Purity 95% - 97% Commercial Suppliers[2]
XLogP3-AA (Predicted) 1.9 PubChem[1]

Note: Experimental data for melting point, boiling point, and solubility in various solvents are
not currently available in the searched scientific literature.

Experimental Protocols

Detailed experimental protocols for the synthesis, purification, and analysis of tert-butyl
allyl(prop-2-yn-1-yl)carbamate are not explicitly described in the available literature. However,
a synthesis for a structurally related, more complex molecule, tert-butyl N-{2-[bis(prop-2-yn-1-
yl)amino]phenyl}carbamate, has been reported and may offer insights into potential synthetic
strategies.[3]

A plausible synthetic approach, based on general organic chemistry principles, is outlined
below. This represents a hypothetical workflow and would require experimental validation and
optimization.

Postulated Synthetic Workflow

The synthesis of tert-butyl allyl(prop-2-yn-1-yl)carbamate could likely be achieved through
the N-alkylation of a suitable precursor. A potential logical workflow is depicted below.
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Caption: Postulated synthetic workflow for tert-butyl allyl(prop-2-yn-1-yl)carbamate.

Spectroscopic Data

Authenticated spectroscopic data (*H NMR, 13C NMR, IR, Mass Spectrometry) for tert-butyl
allyl(prop-2-yn-1-yl)carbamate are not available in the public domain. Characterization of this
compound would be essential for any research or development activities.

Biological Activity and Signaling Pathways

There is currently no information available in the scientific literature regarding the biological
activity of tert-butyl allyl(prop-2-yn-1-yl)carbamate or its involvement in any signaling
pathways. Its structural motifs, the allyl and propargyl groups, are present in various biologically
active compounds, suggesting that this molecule could be a valuable intermediate for the
synthesis of novel therapeutic agents. However, without experimental data, any discussion of
its biological role would be purely speculative.
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Safety, Handling, and Storage

Specific safety data sheets (SDS) for tert-butyl allyl(prop-2-yn-1-yl)carbamate are not widely
available. As with any chemical, it should be handled with appropriate personal protective
equipment (PPE), including gloves, safety glasses, and a lab coat. Work should be conducted
in a well-ventilated fume hood. Storage conditions should be in a cool, dry, and well-ventilated
area, away from incompatible materials.

Conclusion

tert-Butyl allyl(prop-2-yn-1-yl)carbamate is a chemical compound with potential applications
in organic synthesis. However, a comprehensive understanding of its chemical and physical
properties is hampered by the lack of published experimental data. The information presented
in this guide is based on predicted values and data from commercial sources. Further research
IS necessary to fully characterize this compound, including the development and publication of
detailed synthetic and purification protocols, acquisition of complete spectroscopic data, and
investigation into its potential biological activities. This would be crucial for its effective
utilization by the scientific and drug development communities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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